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Compound of Interest

Compound Name: ALX 40-4C Trifluoroacetate

Cat. No.: B1574883 Get Quote

This guide provides immediate, essential safety protocols and logistical plans for researchers,

scientists, and drug development professionals handling ALX 40-4C Trifluoroacetate. The

following procedures are designed to ensure the safe handling, storage, and disposal of this

potent CXCR4 antagonist.

Hazard Identification and Safety Recommendations
While a specific Safety Data Sheet (SDS) for ALX 40-4C Trifluoroacetate is not publicly

available, the primary hazards are associated with the trifluoroacetate (TFA) component, which

is derived from trifluoroacetic acid, a strong and corrosive acid.[1][2] Due to its potent biological

activity as a CXCR4 antagonist, ALX 40-4C should be handled as a potentially hazardous

compound.[3]

Key Safety Data Summary

The following table summarizes known properties and conservative safety recommendations.
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Parameter Value/Recommendation Source/Rationale

Chemical Identity ALX 40-4C Trifluoroacetate
Small peptide inhibitor of the

chemokine receptor CXCR4.[3]

CAS Number 143413-49-4 [3]

Molecular Formula C₅₈H₁₁₄F₃N₃₇O₁₂ [4][5]

Molecular Weight 1578.76 g/mol [4][6]

Physical Form Lyophilized powder [3][6]

Known Biological Activity
Potent CXCR4 antagonist,

inhibits SDF-1 binding.
[3][7]

Primary Hazards Corrosive, Irritant
Based on the trifluoroacetate

component.[2][8]

Routes of Entry
Inhalation, ingestion, skin/eye

contact
[2][8]

Storage Store lyophilized at -20°C.
To ensure maximum stability.

[3][6]

Operational Plan: Step-by-Step Handling
Procedures
All handling of ALX 40-4C Trifluoroacetate, especially in its powdered form, must be

conducted in a certified chemical fume hood to minimize inhalation exposure.[8]

1. Personal Protective Equipment (PPE)

A conservative approach to PPE is mandatory. The following must be worn at all times:

Eye Protection: Chemical safety goggles meeting ANSI Z87.1 standards are required. A face

shield should be worn when handling larger quantities.[1]

Hand Protection: Nitrile gloves are required. Double-gloving is recommended, especially

when handling the pure compound or concentrated solutions. Change gloves immediately if
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contaminated.[3][8]

Body Protection: A lab coat must be worn and fully buttoned.[8] Ensure long pants and

closed-toe shoes are worn in the laboratory.[9]

2. Preparation and Weighing

Equilibrate Vial: Before opening, allow the vial of lyophilized ALX 40-4C to warm to room

temperature for at least 15-20 minutes to prevent condensation.[6]

Weighing: Conduct all weighing of the solid compound within a chemical fume hood to avoid

the creation and inhalation of dust.[3]

Resealing: Immediately and securely reseal the vial after weighing.[3]

3. Dissolution

Solvent Addition: Slowly add the appropriate sterile solvent (e.g., sterile water, DMSO) to the

vial containing the pre-weighed compound as determined by your experimental protocol.[3]

[6]

Agitation: Gently agitate the vial to dissolve the compound. Sonication may be used to aid

dissolution if necessary.[6][10]

4. Emergency Procedures

Eye Contact: Immediately flush eyes with an eyewash for at least 15 minutes.[8]

Skin Contact: Wash the affected area thoroughly with plenty of water. Use a safety shower if

necessary.[8]

Inhalation: Move to fresh air immediately.[11]

Spills:

Small Spills (Powder): DO NOT sweep. Gently cover with a damp paper towel to avoid

generating dust. Wearing appropriate PPE, carefully wipe up the material and place it in a

sealed, labeled waste container.[3]
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Large Spills: Evacuate the area and alert your laboratory supervisor and institutional

safety office immediately.[3]

Disposal Plan
All waste materials contaminated with ALX 40-4C must be treated as hazardous chemical

waste.[3] Under no circumstances should it be disposed of down the sink or in regular trash.

[12]

Solid Waste: Collect unused powder, contaminated PPE (gloves, disposable lab coats),

weigh boats, and pipette tips in a designated, clearly labeled hazardous waste container.[3]

[12]

Liquid Waste: Collect all unused solutions containing ALX 40-4C in a designated, sealed,

and clearly labeled hazardous liquid waste container.[3] Do not pour down the drain.[3]

Empty Containers: Empty vials that held ALX 40-4C should be managed as hazardous

waste.[12]

Always consult with your institution's Environmental Health and Safety (EHS) department for

specific disposal guidance and follow all local, state, and federal regulations.[3][12]

Workflow for Safe Handling of ALX 40-4C
Trifluoroacetate
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Caption: Workflow for the safe handling of ALX 40-4C Trifluoroacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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